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Compound of Interest

Compound Name: 2-Methyl-4-pentenal

Cat. No.: B1615568

Technical Guide: Physical Properties of 2-
Methyl-4-pentenal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-Methyl-
4-pentenal, specifically its boiling point and density. It is intended to serve as a reference for
laboratory and research applications.

Core Physical Properties

The following table summarizes the available quantitative data for the physical properties of 2-
Methyl-4-pentenal. It is important to note that experimentally determined values for the density
of 2-Methyl-4-pentenal (CAS 5187-71-3) are not readily available in the cited literature. Data
for isomers are provided for reference and should be used with caution.

Physical Property Value Conditions Source

The Good Scents

Boiling Point 115.70 °C (estimated)  760.00 mm Hg
Company

Density Data not available
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Experimental Protocols

The determination of boiling point and density are fundamental procedures in the
characterization of liquid chemical compounds. The following are detailed methodologies for
these key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for this determination is distillation.

Apparatus:

e Round-bottom flask

« Distillation head

e Condenser

e Receiving flask

e Thermometer

o Heating mantle or oil bath
 Boiling chips

Procedure:

Assemble the distillation apparatus as shown in the workflow diagram below.

e Place a small volume of the liquid sample (2-Methyl-4-pentenal) into the round-bottom flask,
along with a few boiling chips to ensure smooth boiling.

» Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor that is distilling.

e Begin heating the sample gently.
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e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point of the liquid.

» For high-purity substances, the temperature should remain constant throughout the
distillation process.

Determination of Density

Density is the mass of a substance per unit volume. The density of a liquid can be accurately
determined using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath

Thermometer

Procedure:

e Clean and dry the pycnometer thoroughly.

* Weigh the empty, dry pycnometer on an analytical balance and record its mass (m1).

 Fill the pycnometer with the liquid sample (2-Methyl-4-pentenal), ensuring no air bubbles
are trapped. Insert the stopper; excess liquid will be forced out through the capillary.

o Wipe the outside of the pycnometer dry and weigh it again to determine the mass of the
pycnometer and the liquid (m2).

e The mass of the liquid is then calculated as m_liquid = m2 - m1.

o To determine the volume of the pycnometer, empty and clean it, then fill it with a reference
substance of known density at a specific temperature (e.g., deionized water).
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Weigh the pycnometer filled with the reference substance (m3).

The mass of the reference substance is m_ref = m3 - m1.

The volume of the pycnometer (which is equal to the volume of the liquid sample) can be
calculated using the known density of the reference substance (p_ref): V =m_ref / p_ref.

Finally, the density of the sample liquid (p_liquid) is calculated as: p_liquid = m_liquid / V.

Visualizations

The following diagrams illustrate the logical relationships and workflows described in this guide.

Boiling Point

2-Methyl-4-pentenal Physical Properties

Click to download full resolution via product page

Caption: Logical relationship between the compound and its physical properties.
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Boiling Point Determination Workflow
Record Temperature of Vapor

Collect Distillate

Constant Temperature = Boiling Point
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Density Determination Workflow (Pycnometer)

Weigh Empty Pycnometer (m1)

Y

Fill with Sample, Weigh (m2)

Y

Calculate Sample Mass (m2-m1) Determine Pycnometer Volume (V)

y

Calculate Density (mass/V)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [physical properties of 2-Methyl-4-pentenal (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615568#physical-properties-of-2-methyl-4-pentenal-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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